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Compound of Interest

Compound Name:
5-Acetyl-2-chlorophenylboronic

acid

Cat. No.: B1273694 Get Quote

Essential Safety and Handling Guide for 5-Acetyl-2-
chlorophenylboronic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 5-Acetyl-2-chlorophenylboronic acid. The information is synthesized from safety

data sheets of structurally similar compounds to ensure a high standard of laboratory safety.

Immediate Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 5-Acetyl-2-chlorophenylboronic acid is not

readily available, data from analogous compounds like 2-Acetylphenylboronic acid and various

chlorophenylboronic acids indicate a consistent hazard profile. Users should handle this

compound with the assumption that it poses similar risks.

Primary Hazards:

Skin Irritation: Causes skin irritation upon contact.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause irritation to the respiratory tract.
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Harmful if Swallowed: Some analogs are harmful if ingested.

Hazard Classifications (Based on Analog Data)

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2
Exclamation

Mark
Warning

H315: Causes

skin irritation[1]

[2]

Serious Eye

Damage/Eye

Irritation

2A
Exclamation

Mark
Warning

H319: Causes

serious eye

irritation[1][2]

Specific target

organ toxicity

(single exposure)

3
Exclamation

Mark
Warning

H335: May

cause respiratory

irritation[1][2]

Acute toxicity,

Oral
4

Exclamation

Mark
Warning

H302: Harmful if

swallowed[3][4]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is paramount to ensure safety when handling 5-
Acetyl-2-chlorophenylboronic acid.

Engineering Controls
Ventilation: Always handle this compound in a well-ventilated area. For procedures that may

generate dust, a chemical fume hood is mandatory.[1][2]

Eye Wash and Safety Shower: Ensure that an eyewash station and a safety shower are

readily accessible and in close proximity to the workstation.[1][2]

Personal Protective Equipment (PPE)
The following PPE is required for handling 5-Acetyl-2-chlorophenylboronic acid:
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PPE Category Specification Rationale

Eye and Face
Chemical safety goggles or a

full-face shield.[1][5]

Protects against dust particles

and splashes.

Hand

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Inspect gloves for integrity

before each use.

Prevents skin contact and

irritation.

Body

A laboratory coat or chemical-

resistant apron. For larger

quantities, chemical-resistant

coveralls are recommended.[1]

[5]

Protects skin and clothing from

contamination.

Respiratory

For operations with a high

likelihood of dust generation, a

NIOSH/MSHA-approved

respirator should be used.[2][5]

Prevents inhalation of irritating

dust particles.

Hygiene Measures
Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[1]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Remove contaminated clothing promptly and wash it before reuse.[1]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and

plenty of water for at least 15 minutes. If irritation persists, seek medical attention.[1]
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Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Disposal Plan
Proper disposal of 5-Acetyl-2-chlorophenylboronic acid and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Segregation: This compound is a halogenated organic solid. It must be segregated into a

designated "Halogenated Organic Waste" container. Do not mix with non-halogenated waste.

Labeling: The waste container must be clearly labeled with "Halogenated Organic Waste"

and a list of its contents.

Container Integrity: Use a compatible, sealed, and properly labeled container for waste

collection. Ensure the exterior of the container remains clean.

Regulatory Compliance: Dispose of the waste through a licensed hazardous waste disposal

company, following all local, state, and federal regulations.[2]

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling 5-Acetyl-2-
chlorophenylboronic acid.
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Workflow for Handling 5-Acetyl-2-chlorophenylboronic Acid

Preparation

Handling

Cleanup & Disposal Emergency Response

Review SDS & SOPs

Don Required PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash Station)

Weigh Compound in Fume Hood

Perform Experiment

Decontaminate Work Area Spill or Exposure Occurs

Segregate Waste
(Halogenated Organic Solid)

Remove PPE

Wash Hands Thoroughly

Follow First Aid Procedures

Notify Supervisor

Click to download full resolution via product page

Caption: Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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